Cas no 793611-83-3 (methyl 2-amino-3-(1,3-thiazol-2-yl)propanoate)

• Product Name: methyl 2-amino-3-(1,3-thiazol-2-yl)propanoate
• CAS No: 793611-83-3
• MF: C₇H₁₀N₂O₂S
• MW: 186.231500148773
• CID: 5705172
• PubChem ID: 21961156
• Update Time: 2025-06-13

methyl 2-amino-3-(1,3-thiazol-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• AKOS006314959
• 2-amino-3-thiazol-2-ylpropionic acid methyl ester
• EN300-1229211
• 2-THIAZOLEPROPANOIC ACID, ALPHA-AMINO-, METHYL ESTER
• 2-THIAZOLEPROPANOICACID,ALPHA-AMINO-,METHYLESTER
• methyl 2-amino-3-(1,3-thiazol-2-yl)propanoate
• 793611-83-3
• SCHEMBL2059143
• 2-Thiazolepropanoic acid, α-amino-, methyl ester

• Inchi： 1S/C7H10N2O2S/c1-11-7(10)5(8)4-6-9-2-3-12-6/h2-3,5H,4,8H2,1H3
• InChI Key： WAUXFATTYFOAHS-UHFFFAOYSA-N
• SMILES： S1C=CN=C1CC(C(=O)OC)N

Computed Properties

• Exact Mass: 186.04629874g/mol
• Monoisotopic Mass: 186.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 93.4Ų

Experimental Properties

• Density: 1.279±0.06 g/cm3(Predicted)
• Boiling Point: 286.0±30.0 °C(Predicted)
• pka: 5.78±0.33(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 2-amino-3-(1,3-thiazol-2-yl)propanoate

Research Briefing on Methyl 2-amino-3-(1,3-thiazol-2-yl)propanoate (CAS: 793611-83-3) in Chemical Biology and Pharmaceutical Applications

Methyl 2-amino-3-(1,3-thiazol-2-yl)propanoate (CAS: 793611-83-3) is a thiazole-containing amino acid derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound serves as a versatile building block for the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and antimicrobial agents. Its structural features, including the thiazole ring and ester functionality, make it a valuable scaffold for designing novel therapeutic agents targeting various diseases.

Recent studies have explored the synthetic utility of methyl 2-amino-3-(1,3-thiazol-2-yl)propanoate in the preparation of peptidomimetics and small molecule inhibitors. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its use as a key intermediate in the synthesis of potent protease inhibitors, showing promising activity against viral proteases. The researchers employed a multi-step synthetic route starting from commercially available thiazole derivatives, with the methyl ester group serving as a crucial protecting group that could be selectively hydrolyzed in later stages of the synthesis.

In the context of antimicrobial research, a team at the University of Tokyo reported in 2022 that derivatives of methyl 2-amino-3-(1,3-thiazol-2-yl)propanoate exhibited significant activity against drug-resistant bacterial strains. The thiazole moiety was found to interact with bacterial cell wall biosynthesis enzymes, while the amino acid backbone contributed to improved pharmacokinetic properties. These findings suggest that this compound could serve as a lead structure for developing new antibiotics to address the growing problem of antimicrobial resistance.

From a chemical biology perspective, the compound has shown utility as a molecular probe. Researchers at Harvard Medical School utilized 793611-83-3 as a starting material for developing fluorescent thiazole-amino acid conjugates that can selectively label certain protein domains. This application takes advantage of the compound's ability to mimic natural amino acids while providing additional functionality through the thiazole ring, enabling novel approaches to protein visualization and interaction studies.

The metabolic stability and pharmacokinetic properties of methyl 2-amino-3-(1,3-thiazol-2-yl)propanoate derivatives have been the subject of recent investigations. A 2023 study published in Drug Metabolism and Disposition examined the in vitro and in vivo behavior of several analogs, finding that the methyl ester group significantly influenced absorption characteristics. These findings have important implications for drug design, suggesting that 793611-83-3 derivatives may require structural optimization to achieve optimal bioavailability for therapeutic applications.

Looking forward, methyl 2-amino-3-(1,3-thiazol-2-yl)propanoate continues to show promise as a versatile scaffold in pharmaceutical research. Current research directions include its application in targeted drug delivery systems, where the thiazole ring can serve as a recognition element for certain transporters, and in the development of covalent inhibitors where the amino acid functionality can be modified to create reactive warheads. As synthetic methodologies continue to advance, we anticipate seeing more innovative applications of this compound in both basic research and drug development pipelines.